Cas no 2172570-12-4 (1-(3-fluoro-2-hydroxypropyl)-4-methyl-2,3-dihydro-1H-imidazol-2-one)

• Product Name: 1-(3-fluoro-2-hydroxypropyl)-4-methyl-2,3-dihydro-1H-imidazol-2-one
• CAS No: 2172570-12-4
• MF: C₇H₁₁FN₂O₂
• MW: 174.172845125198
• CID: 5905878
• PubChem ID: 165600120
• Update Time: 2025-10-17

1-(3-fluoro-2-hydroxypropyl)-4-methyl-2,3-dihydro-1H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-2-hydroxypropyl)-4-methyl-2,3-dihydro-1H-imidazol-2-one
• 2172570-12-4
• EN300-1645082

• Inchi： 1S/C7H11FN2O2/c1-5-3-10(7(12)9-5)4-6(11)2-8/h3,6,11H,2,4H2,1H3,(H,9,12)
• InChI Key： HFQLTOLGUUIEIR-UHFFFAOYSA-N
• SMILES： FCC(CN1C(NC(C)=C1)=O)O

Computed Properties

• Exact Mass: 174.08045576g/mol
• Monoisotopic Mass: 174.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 52.6Ų

Additional information on 1-(3-fluoro-2-hydroxypropyl)-4-methyl-2,3-dihydro-1H-imidazol-2-one

1-(3-Fluoro-2-hydroxypropyl)-4-methyl-2,3-dihydro-1H-imidazol-2-one: A Comprehensive Overview

1-(3-Fluoro-2-hydroxypropyl)-4-methyl-2,3-dihydro-1H-imidazol-2-one (CAS No. 2172570-12-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The chemical structure of 1-(3-fluoro-2-hydroxypropyl)-4-methyl-2,3-dihydro-1H-imidazol-2-one is particularly noteworthy. The presence of a fluorine atom and a hydroxyl group on the propyl side chain, along with the methyl substitution on the imidazolidinone ring, contributes to its distinct chemical and biological properties. These structural elements play a crucial role in determining the compound's reactivity, solubility, and potential therapeutic effects.

Recent research has focused on the pharmacological activities of 1-(3-fluoro-2-hydroxypropyl)-4-methyl-2,3-dihydro-1H-imidazol-2-one. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. In vitro experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Moreover, preliminary clinical trials have indicated that 1-(3-fluoro-2-hydroxypropyl)-4-methyl-2,3-dihydro-1H-imidazol-2-one has a favorable safety profile. Patients treated with this compound have reported minimal side effects, suggesting its potential for use in long-term therapeutic regimens. The compound's low toxicity and high efficacy make it an attractive option for further development in drug discovery pipelines.

In addition to its anti-inflammatory properties, 1-(3-fluoro-2-hydroxypropyl)-4-methyl-2,3-dihydro-1H-imidazol-2-one has shown promise in neuroprotective applications. Research has indicated that it can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve the modulation of oxidative stress and the inhibition of apoptosis.

The synthesis of 1-(3-fluoro-2-hydroxypropyl)-4-methyl-2,3-dihydro-1H-imidazol-2-one has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving nucleophilic substitution reactions and cyclization steps. These advancements in synthetic chemistry have facilitated the large-scale production of the compound for both research and commercial purposes.

The potential applications of 1-(3-fluoro-2-hydroxypropyl)-4-methyl-2,3-dihydro-1H-imidazol-2-one extend beyond its direct therapeutic uses. It has also been investigated as a lead compound for the development of new drug candidates. Structure-based drug design approaches have utilized the unique structural features of this compound to create derivatives with enhanced potency and selectivity.

In conclusion, 1-(3-fluoro-2-hydroxypropyl)-4-methyl-2,3-dihydro-1H-imidazol-2-one (CAS No. 2172570-12-4) represents a significant advancement in medicinal chemistry. Its diverse biological activities and favorable pharmacological profile make it a valuable asset in the ongoing efforts to develop new treatments for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, further solidifying its importance in the field.